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Compound of Interest

Compound Name: (S)-2-Methylmorpholine
CAS No.: 74572-13-7
Cat. No.: B591788
Get Quote
. J

An In-depth Technical Guide to (S)-2-Methylmorpholine

This guide provides a comprehensive overview of (S)-2-Methylmorpholine, a key chiral
intermediate in organic synthesis, particularly for the development of novel therapeutic agents.
It is intended for researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Structure

(S)-2-Methylmorpholine is a cyclic amine and an ether. The presence of a chiral center at the
C-2 position makes it a valuable building block for stereospecific synthesis.

CAS Number: 74572-13-7[1][2][3][4]
Molecular Formula: CsH11NOJ[1][3][5]
Structure:

Caption: 2D Structure of (S)-2-Methylmorpholine.
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Physicochemical Properties

The following table summarizes the key physicochemical properties of (S)-2-
Methylmorpholine.

Property Value Reference(s)
Molecular Weight 101.15 g/mol [11[2][3][5]
Appearance Colorless liquid [1]

Boiling Point 118-120 °C / 137 °C [1][2]

Density 0.88 - 0.891 g/cm? [1][2]

Melting Point -90 °C [1]

Flash Point 41 °C [2]

pKa 9.01 £ 0.40 (Predicted) [1]

N Store under inert gas (Nitrogen
Storage Conditions [2]
or Argon) at 2-8 °C

Applications in Drug Development

(S)-2-Methylmorpholine is a versatile building block in medicinal chemistry. The morpholine
ring is considered a "privileged structure” due to its favorable properties, including improving
agueous solubility, metabolic stability, and providing a scaffold for creating molecules with high
affinity for various biological targets.[6]

Its applications include:

o Synthesis of Kinase Inhibitors: It is a key reactant in the synthesis of imidazo[1,2-a]-
pyrimidin-5(1H)-ones, which act as selective PI3K-beta inhibitors.[2] The PIBK/mTOR
signaling pathway is crucial in cell growth and proliferation, making it a significant target in
cancer therapy.[7][8]

o Central Nervous System (CNS) Agents: The morpholine moiety is prevalent in drugs
targeting the CNS to enhance properties like brain permeability.[7][8]
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e General Organic Synthesis: It serves as a catalyst, solvent, and raw material for various
chemical reactions such as esterification and halogenation.[1]
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Caption: Role of (S)-2-Methylmorpholine in a typical drug discovery workflow.

Experimental Protocols

Detailed methodologies for the synthesis of (S)-2-Methylmorpholine are crucial for its
application in research and development.

Protocol 1: Synthesis from a Sulfonylmorpholine
Derivative

This protocol outlines the synthesis of (S)-2-Methylmorpholine via deprotection of a tosyl-
protected precursor.[2]

Materials:

(2S)-2-methyl-4-(4-methylphenyl)sulfonylmorpholine (13.26 g, 51.93 mmol)

Phenol (9.77 g, 103.86 mmol)

33% HBr in acetic acid (89 mL, 363.52 mmol)

Diethyl ether (Et20)
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Procedure:

Combine (2S)-2-methyl-4-(4-methylphenyl)sulfonylmorpholine, phenol, and the acetic acid
solution of 33% HBr in a suitable reaction vessel.

o Stir the mixture at room temperature for 6 hours.

 After the reaction is complete, evaporate the reaction mixture to dryness under reduced
pressure.

o Grind the resulting crude product with diethyl ether to induce solidification.
o Collect the solid by filtration.

e Dry the collected solid under vacuum to yield (2S)-2-methylmorpholine hydrobromide as a
white solid (6.77 g, 72% yield).[2]

e The free base can be obtained by neutralization with a suitable base followed by extraction.
Characterization (*H NMR for hydrobromide salt):

e 'H NMR (400 MHz, DMSO-ds): & 1.18 (3H, d), 2.74 (1H, t), 3.01 (1H, td), 3.23 (1H, d), 3.26
(1H, d), 3.73 (1H, td), 3.79 (1H, dqd), 3.98 (1H, dd), 8.86 (2H, s).[2]

Protocol 2: Synthesis from N-Benzylethanolamine

This method describes a concise, chromatography-free synthesis starting from inexpensive
chiral epichlorohydrin and a protected ethanolamine.[9]

Materials:

N-Benzylethanolamine (151.2 g, 1.0 mol)

(R)-Epichlorohydrin (97.15 g, 1.05 mol)

Water (100 mL)

2-Propanol (100 mL)
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e 35 wt % aqueous solution of Tetraethylammonium hydroxide (EtaNOH) (495 mL, 1.3 mol)
e 1 MHCI
e Dichloromethane (CH2Cl2)

Procedure:

Charge a 2 L jacketed reactor with N-benzylethanolamine, water, and 2-propanol. Maintain
the jacket temperature at 20 °C.

e Add (R)-epichlorohydrin and stir the solution overnight.

o Add the 35 wt % aqueous EtaNOH solution over less than 5 minutes. An exotherm to
approximately 29 °C will be observed.

» After 4 hours, quench the reaction by adding 1 M HCI until the pH is 9.
e Add 350 mL of water and extract the mixture with dichloromethane (3 x 500 mL).

e The resulting N-benzyl-(S)-2-hydroxymethylmorpholine can be isolated and debenzylated via
hydrogenation (e.g., using a Palladium catalyst) to yield the final product. Note: The linked
reference focuses on the N-BOC protected version, but the initial steps form the core
morpholine ring.[9][10]
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Starting Materials
((2S)-2-methyl-4-tosylmorpholine,
Phenol, HBr/AcOH)

Reaction:
Deprotection
(Stir at RT, 6h)

Work-up:
Evaporation to dryness

Purification:
Trituration with Et2O

Isolation:
Filtration & Drying

Final Product:
(S)-2-Methylmorpholine HBr
(White Solid)

Analysis:
'H NMR

Click to download full resolution via product page

Caption: General workflow for the synthesis of (S)-2-Methylmorpholine (Protocol 1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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